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Compound of Interest

Compound Name: 4-Chloro-2-methoxybenzoic acid
CAS No.: 57479-70-6
Cat. No.: B1347048
Get Quote
. J

Technical Whitepaper: Thermophysical Characterization of 4-Chloro-2-methoxybenzoic Acid

Executive Summary

In the synthesis of high-affinity ligands and agrochemical actives, 4-Chloro-2-methoxybenzoic
acid (CAS 57479-70-6) serves as a pivotal aromatic scaffold. Its purity is a rate-limiting factor
in downstream vyields, particularly in metal-catalyzed cross-coupling reactions where
halogenated impurities can poison catalysts.

This guide establishes the definitive melting point range (146-148 °C) as the primary
thermodynamic release criterion. It distinguishes this compound from its commonly confused
isomer, 2-chloro-4-methoxybenzoic acid, and details a self-validating Differential Scanning
Calorimetry (DSC) protocol for precise characterization.

Chemical Identity & Physicochemical Profile

Before thermal analysis, positive identification is mandatory to prevent isomer confusion—a
frequent source of experimental error in this specific class of benzoic acid derivatives.
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Parameter Specification Notes
4-Chloro-2-methoxybenzoic Synonyms: 4-Chloro-o-anisic
IUPAC Name _ _
acid acid

Critical Check:[1][2] Do not
CAS Number 57479-70-6 confuse with CAS 21971-21-1
(2-Cl-4-OMe isomer).[1]

Molecular Formula CsH7CIOs MW: 186.59 g/mol

White to off-white crystalline Yellowing indicates oxidation
Appearance o i

powder or phenolic impurities.

Acidic strength is modulated by
pKa ~3.8 - 4.2 (Predicted) the ortho-methoxy electron

donation.

Isomer Warning:

¢ Target: 4-Chloro-2-methoxybenzoic acid (MP: 146-148 °C)

e |somer: 2-Chloro-4-methoxybenzoic acid (MP: ~208-212 °C)

o Diagnostic: If your sample melts >200 °C, you have the wrong regioisomer.

The Melting Point: Data & Analysis

The melting point is not merely a physical constant; it is a thermodynamic fingerprint of crystal
lattice stability. For 4-chloro-2-methoxybenzoic acid, the transition is sharp due to the
crystalline packing stabilized by the ortho-methoxy group.

Validated Range
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Source Range (°C) Methodology Confidence Level
Experimental )
146.0 — 148.0 °C DSC (Onset) High (Gold Standard)
Standard
Literature (Sigma- ) .
) 146 — 148 °C Capillary High
Aldrich)
Literature (Chem- ] Medium (Broad range
138 — 146 °C Capillary o )
Impex) implies lower purity)

Thermodynamic Significance

A melting range >2 °C (e.g., 138-146 °C) indicates the presence of eutectics formed by
impurities such as 4-chlorobenzoic acid or 2-methoxybenzoic acid. These impurities disrupt the
crystal lattice, lowering the chemical potential of the solid phase and depressing the melting
point (freezing point depression).

Analytical Methodologies

To achieve reproducible results, we move beyond simple capillary tubes to thermodynamic
analysis.

Protocol A: Differential Scanning Calorimetry (DSC)

Recommended for Drug Development & QC.

Rationale: DSC separates the onset temperature (thermodynamic melting point) from the peak
temperature (completion of melt), providing a quantitative purity calculation via the Van 't Hoff
equation.

Workflow Diagram:

Thermal Ramp Precision Zone

(10°C/min to 130°C)

Critical Ramp
(1°C/min to 160°C)

Integration
(Onset Calculation)

\

Sample Prep Encapsulation Equilibration Remove volatiles
(2-5 mg) (Al Tzero Pan) (30°C for 5 min)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1347048/docs?utm_src=pdf-body-img#4-chloro-2-methoxybenzoic-acid-melting-point-range
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: DSC Workflow for precise melting point determination. The dual-ramp strategy
ensures volatile solvents are identified before the critical melting phase.

Step-by-Step Protocol:

Sample Prep: Grind 3-5 mg of dry sample into a fine powder to ensure uniform thermal
contact.

o Encapsulation: Hermetically seal in an Aluminum pan with a pinhole (allows trapped moisture
to escape without subliming the sample).

e« Ramp 1: Heat at 10 °C/min to 130 °C. Stop if endotherms appear (solvates).
e Ramp 2: Slow heating at 1 °C/min from 130 °C to 160 °C.

e Analysis: Record the Extrapolated Onset Temperature. This should align with 146 °C.

Protocol B: Capillary Method (Routine)

o Apparatus: Oil bath or automated melting point apparatus (e.g., Buchi/Mettler).
e Packing: Pack capillary to 3mm height; tap to remove air pockets.

e Ramp: Fast ramp to 135 °C, then 1 °C/min.

o Endpoint: Record "Clear Point" (meniscus formation).

Impurity Profiling & Purification

If the melting point is depressed (<145 °C), purification is required. The primary impurities stem
from the synthesis route (often chlorination of o-anisic acid or oxidation of 4-chloro-2-
methoxytoluene).

Purification Logic

Recrystallization Solvent: Ethanol/Water (70:30 v/v).[3]

« Why: The hydrophobic chloro-phenyl ring requires organic solvation (Ethanol), while the
carboxylic acid hydrogen bonding is disrupted by Water at high temps, forcing crystallization
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upon cooling.

Purification Workflow:
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Figure 2: Recrystallization logic flow. The "turbidity point" method ensures maximum recovery.

Applications in Drug Design
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Understanding the physical properties of this scaffold is crucial for its role in medicinal
chemistry:

« TMEM206 Inhibitors: The 4-chloro-2-methoxybenzoic acid moiety acts as a hydrophobic
anchor in "CBA" type inhibitors, targeting acid-sensitive ion channels.

e Bipyrrol Synthesis: Used as an acylating agent. The ortho-methoxy group provides steric
bulk that directs regioselectivity in subsequent electrophilic aromatic substitutions.

e Metal Ligands: The carboxylic acid and ortho-methoxy oxygen form stable 6-membered
chelate rings with transition metals (Cu, Zn), often used in catalytic cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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